Cas no 127472-42-8 (1-Desmethyl 2-Methyl Granisetron)

1-Desmethyl 2-Methyl Granisetron Properties

Names and Identifiers

• Granisetron Related Compound A
• 1-Desmethyl 2-Methyl Granisetron (Granisetron Impurity A)
• GRANISETRON IMPURITY A
• 1-DESMETHYL 2-METHYL GRANISETRON
• 2-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-carboxamide
• 2-Methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide
• 2-Methyl-N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide
• Granisetron EP impurity A
• Granisetron EP impurity A -I
• endo-N-(9-Methyl-9-Azabicyclo[3.3.1]non-3-yl)-2-methyl-2H-indazole-3-carboxamide
• Granisetron Related Compound A (15 mg) (2-methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide)
• +Expand

• MDL： MFCD09840381

Computed Properties

• Exact Mass: 312.19500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 312.195011g/mol
• Heavy Atom Count: 23
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų
• Molecular Weight: 312.4g/mol

Experimental Properties

• LogP: 2.64720
• PSA: 50.16000
• Melting Point: 218-221°C
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),